![molecular formula C16H14FNO3 B7578529 2-[2-[(4-Fluorobenzoyl)amino]ethyl]benzoic acid](/img/structure/B7578529.png)
2-[2-[(4-Fluorobenzoyl)amino]ethyl]benzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[2-[(4-Fluorobenzoyl)amino]ethyl]benzoic acid, also known as FABAC, is a chemical compound that has recently gained attention in scientific research due to its potential therapeutic properties. FABAC is a derivative of benzoic acid and contains a fluorobenzoyl and an ethylamine group.
Mechanism of Action
The exact mechanism of action of 2-[2-[(4-Fluorobenzoyl)amino]ethyl]benzoic acid is still under investigation. However, it is believed that this compound exerts its therapeutic effects by modulating various signaling pathways in cells. For example, in cancer cells, this compound has been shown to inhibit the Akt/mTOR signaling pathway, which is involved in cell growth and survival. In macrophages, this compound has been shown to inhibit the NF-κB signaling pathway, which is involved in the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In cancer cells, this compound has been shown to induce cell cycle arrest and apoptosis, which leads to the inhibition of cell growth. Additionally, this compound has been shown to reduce the production of pro-inflammatory cytokines in human macrophages, which could potentially lead to its use as an anti-inflammatory agent.
Advantages and Limitations for Lab Experiments
One advantage of using 2-[2-[(4-Fluorobenzoyl)amino]ethyl]benzoic acid in lab experiments is its relatively simple synthesis method, which allows for easy scaling up of the compound. Additionally, this compound has been shown to have low toxicity in various cell lines, which makes it a promising compound for further investigation. However, one limitation of using this compound in lab experiments is its limited solubility in water, which could potentially affect its bioavailability in vivo.
Future Directions
For the investigation of 2-[2-[(4-Fluorobenzoyl)amino]ethyl]benzoic acid include animal studies, investigation in other disease models, and the development of this compound analogs with improved properties.
Synthesis Methods
The synthesis of 2-[2-[(4-Fluorobenzoyl)amino]ethyl]benzoic acid involves the reaction of 4-fluorobenzoyl chloride with ethylenediamine in the presence of a base. The resulting product is then reacted with benzoic acid to obtain this compound. This method has been reported to have a yield of 60-70% and can be easily scaled up for larger quantities.
Scientific Research Applications
2-[2-[(4-Fluorobenzoyl)amino]ethyl]benzoic acid has been studied for its potential therapeutic properties in various scientific research fields. In cancer research, this compound has been shown to inhibit the growth of human colon cancer cells by inducing cell cycle arrest and apoptosis. Additionally, this compound has been studied for its potential use as an anti-inflammatory agent, as it has been shown to reduce the production of pro-inflammatory cytokines in human macrophages.
properties
IUPAC Name |
2-[2-[(4-fluorobenzoyl)amino]ethyl]benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14FNO3/c17-13-7-5-12(6-8-13)15(19)18-10-9-11-3-1-2-4-14(11)16(20)21/h1-8H,9-10H2,(H,18,19)(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DMAUSADYKYHRSG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CCNC(=O)C2=CC=C(C=C2)F)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14FNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.